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Compound of Interest

Compound Name: UK 356618

Cat. No.: B1683371 Get Quote

For laboratory personnel engaged in research, scientific analysis, and drug development, the

proper handling and disposal of chemical reagents are paramount to ensuring a safe working

environment and minimizing environmental impact. This document provides critical safety

information and detailed procedures for the disposal of UK-356618, also known as Silafluofen.

Adherence to these guidelines is essential for maintaining laboratory safety and regulatory

compliance.

Chemical and Physical Properties
Silafluofen is an organosilicon compound utilized as a pyrethroid ether insecticide.[1] A

summary of its key physical and chemical properties is presented below to inform safe handling

and storage.
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Property Value

Molecular Formula C25H29FO2Si

Molecular Weight 408.6 g/mol [1]

Appearance Neat (liquid)

Melting Point <25°C

Boiling Point 484.5 ± 45.0 °C (Predicted)[2]

Flash Point 100°C[2]

Density 1.08 ± 0.1 g/cm3 (Predicted)[2]

Storage Condition 0-6°C[2]

Hazard Identification and Safety Precautions
Silafluofen is classified as a hazardous substance with multiple risk factors. All personnel must

be fully aware of these hazards before handling the compound.

Primary Hazards:

Health Hazards: Harmful if swallowed, causes serious eye irritation, and may damage fertility

or the unborn child. It is crucial to avoid exposure and obtain special instructions before use.

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[1] It is designated

as a severe marine pollutant.[1] Release to the environment must be avoided.[2]

Physical Hazards: While not explosive, it is a flammable liquid and vapor.[3] Keep away from

heat, sparks, open flames, and hot surfaces.[3]

Personal Protective Equipment (PPE): When handling Silafluofen, the following PPE is

mandatory:

Safety glasses or goggles

Chemical-resistant gloves
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Laboratory coat

Use in a well-ventilated area or with a respiratory protective device.

Proper Disposal Procedures
The disposal of UK-356618 and its containers must be treated as hazardous waste.[2] The

following step-by-step protocol outlines the recommended disposal procedure.

Experimental Protocol for Disposal:

Waste Segregation:

Do not mix Silafluofen waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

Collect all Silafluofen-contaminated materials, including unused product, solutions, and

contaminated consumables (e.g., pipette tips, gloves, and paper towels), in a dedicated

and clearly labeled hazardous waste container.

Container Selection and Labeling:

Use a leak-proof, sealable container appropriate for liquid hazardous waste. The container

must be compatible with Silafluofen.

Label the container clearly with "Hazardous Waste," the full chemical name "Silafluofen

(UK-356618)," and the relevant hazard pictograms (e.g., health hazard, environmental

hazard, flammable).

Waste Collection:

Carefully transfer the waste into the designated container, avoiding splashes and spills.

Keep the container securely closed when not in use.

Store the waste container in a designated, well-ventilated, and cool secondary

containment area away from ignition sources.
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Disposal Request:

Once the container is full or the experiment is complete, arrange for disposal through your

institution's EHS office or a licensed hazardous waste disposal contractor.

Do not dispose of Silafluofen down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of UK-356618.

Identify Silafluofen Waste
(Unused product, contaminated items)

Select Appropriate Waste Container
(Leak-proof, compatible, sealable)

Label Container Correctly
('Hazardous Waste', Chemical Name, Hazard Pictograms)

Segregate and Collect Waste
(Transfer carefully, avoid mixing with other waste)

Store Waste Container Safely
(Closed, secondary containment, cool, ventilated area)

Arrange for Professional Disposal
(Contact EHS or licensed contractor)
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Disposal workflow for Silafluofen (UK-356618).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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